Cas no 1201226-16-5 (5-(Ethylamino)-5-oxopentyltriphenyl-phosphonium Bromide)

• Product Name: 5-(Ethylamino)-5-oxopentyltriphenyl-phosphonium Bromide
• CAS No: 1201226-16-5
• MF: C₂₅H₂₉BrNOP
• MW: 470.381626844406
• CID: 2604143
• PubChem ID: 87300218
• Update Time: 2025-06-27

5-(Ethylamino)-5-oxopentyltriphenyl-phosphonium Bromide Chemical and Physical Properties

Names and Identifiers

• (5-(ethylamino)-5-oxopentyl)triphenylphosphonium bromide
• AGIMDSXEQYKHQU-UHFFFAOYSA-N
• 1201226-16-5
• E72633
• (5-Ethylamino-5-oxopentyl)triphenylphosphonium bromide
• [5-(ethylamino)-5-oxopentyl]-triphenylphosphanium;bromide
• SCHEMBL1837602
• 5-(Ethylamino)-5-oxopentyltriphenyl-phosphonium Bromide

• Inchi： 1S/C25H28NOP.BrH/c1-2-26-25(27)20-12-13-21-28(22-14-6-3-7-15-22,23-16-8-4-9-17-23)24-18-10-5-11-19-24;/h3-11,14-19H,2,12-13,20-21H2,1H3;1H
• InChI Key： AGIMDSXEQYKHQU-UHFFFAOYSA-N
• SMILES： [Br-].[P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)CCCCC(NCC)=O

Computed Properties

• Exact Mass: 469.11701g/mol
• Monoisotopic Mass: 469.11701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 402
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives

Additional information on 5-(Ethylamino)-5-oxopentyltriphenyl-phosphonium Bromide

5-(Ethylamino)-5-oxopentyltriphenyl-phosphonium Bromide: A Comprehensive Overview

The compound 5-(Ethylamino)-5-oxopentyltriphenyl-phosphonium Bromide (CAS No. 1201226-16-5) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique structure and functional groups, has garnered attention due to its potential in catalysis, drug delivery systems, and advanced materials development. Recent studies have highlighted its role in enhancing reaction efficiency and selectivity in organic synthesis processes.

5-(Ethylamino)-5-oxopentyltriphenyl-phosphonium Bromide is a quaternary ammonium salt with a triphenylphosphine backbone. The presence of the ethylamino group introduces additional functionality, making it versatile for various chemical transformations. Its structure allows for efficient stabilization of reactive intermediates, which is crucial in catalytic processes. Researchers have demonstrated that this compound can act as a highly effective catalyst in asymmetric synthesis, particularly in the formation of chiral centers in complex molecules.

Recent advancements in the field of organocatalysis have underscored the importance of phosphonium salts like 5-(Ethylamino)-5-oxopentyltriphenyl-phosphonium Bromide. These compounds are known for their ability to facilitate enantioselective reactions, which are pivotal in the production of pharmaceuticals and fine chemicals. For instance, studies published in leading chemistry journals have shown that this compound can catalyze the aldol reaction with exceptional enantioselectivity, making it a valuable tool in medicinal chemistry.

In addition to its catalytic applications, 5-(Ethylamino)-5-oxopentyltriphenyl-phosphonium Bromide has been explored for its potential in polymer chemistry. Its ability to stabilize radical intermediates makes it a promising candidate for the synthesis of novel polymers with tailored properties. Recent research has focused on its role in controlled radical polymerization, where it has been shown to enhance the precision and control over polymer chain growth.

The synthesis of 5-(Ethylamino)-5-oxopentyltriphenyl-phosphonium Bromide involves a multi-step process that combines principles from organic synthesis and organometallic chemistry. The key steps include the formation of the triphenylphosphine backbone, followed by alkylation to introduce the ethylamino group. This process requires precise control over reaction conditions to ensure high yields and purity of the final product.

From a pharmacological perspective, phosphonium salts like this compound are being investigated for their potential as drug delivery agents. Their ability to form stable complexes with negatively charged biomolecules makes them ideal candidates for targeted drug delivery systems. Recent studies have explored their use in encapsulating therapeutic agents, such as anticancer drugs, to enhance their bioavailability and reduce side effects.

In conclusion, 5-(Ethylamino)-5-oxopentyltriphenyl-phosphonium Bromide (CAS No. 1201226-16-5) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties and functional groups make it an invaluable tool in modern chemical research and development. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an increasingly important role in advancing scientific innovation.